Cas no 2680741-69-7 (tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate
• CAS No: 2680741-69-7
• MF: C₁₁H₁₈ClN₃O₂
• MW: 259.732521533966
• CID: 6187567
• PubChem ID: 165914977
• Update Time: 2025-11-01

tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7148518
• 2680741-69-7
• tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate

• Inchi： 1S/C11H18ClN3O2/c1-11(2,3)17-10(16)14(4)7-9-13-6-8(12)15(9)5/h6H,7H2,1-5H3
• InChI Key： QHBKVLZVHHXFKF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN(C)C(=O)OC(C)(C)C)N1C

Computed Properties

• Exact Mass: 259.1087545g/mol
• Monoisotopic Mass: 259.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate

tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate (CAS No. 2680741-69-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate (CAS No. 2680741-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 2680741-69-7, is a derivative of imidazole, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the tert-butyl group and the methylcarbamate moiety contributes to its stability and solubility, making it an attractive candidate for drug development.

The imidazole ring in tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate is a key structural feature that imparts several important biological properties. Imidazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The chloro and methyl substitutions on the imidazole ring further enhance the compound's selectivity and potency, making it a valuable tool in the discovery of new therapeutic agents.

Recent studies have highlighted the potential of tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, such as GABA receptors, which play a crucial role in the regulation of neuronal excitability. By fine-tuning the activity of these receptors, tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate may offer new avenues for the treatment of conditions such as epilepsy and anxiety disorders.

In addition to its neurological applications, tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate may have potential as an anticancer agent, either as a standalone therapy or in combination with other treatments.

The pharmacokinetic properties of tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate have also been extensively studied. Its tert-butyl group enhances its lipophilicity, allowing it to cross biological membranes more efficiently. This property is crucial for ensuring that the compound reaches its intended target sites within the body. Furthermore, the methylcarbamate moiety contributes to its metabolic stability, reducing the risk of rapid degradation and increasing its bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.

In conclusion, tert-butyl N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-methylcarbamate (CAS No. 2680741-69-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.